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Compound of Interest

Compound Name: Ac-YVAD-AOM

Cat. No.: B15590872

Technical Support Center: Ac-YVAD-AOM Stock
Solutions

This technical support center provides guidance on the long-term stability and handling of Ac-
YVAD-AOM (Acetyl-Tyrosyl-Valyl-Alanyl-Aspartyl-acyloxymethyl ketone) stock solutions.

Frequently Asked Questions (FAQSs)

Q1: What is the recommended storage temperature for Ac-YVAD-AOM stock solutions?

Al: For optimal long-term stability, it is highly recommended to store Ac-YVAD-AOM stock
solutions at -80°C. According to at least one supplier, solutions can be stable for up to one year
when stored at this temperature.[1] While general guidelines for peptide solutions often suggest
-20°C, the specific nature of the acyloxymethyl ketone (AOM) reactive group may warrant the
colder temperature for preserving its inhibitory activity.

Q2: Can | store my Ac-YVAD-AOM stock solution at -20°C?

A2: While many researchers routinely store peptide solutions at -20°C, it is not the optimal
temperature for the long-term stability of Ac-YVAD-AOM. Storage at -20°C may lead to a
gradual loss of inhibitory activity over time. The shelf-life of peptide solutions is generally
limited, and this is particularly true for reactive compounds like Ac-YVAD-AOM.[2][3] If -80°C
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storage is not available, it is crucial to aliquot the stock solution into single-use volumes to
minimize freeze-thaw cycles and to regularly validate the inhibitor's activity.

Q3: How many times can | freeze-thaw my Ac-YVAD-AOM stock solution?

A3: It is strongly advised to avoid repeated freeze-thaw cycles as they can degrade the peptide
and reduce its effectiveness.[2][4][5] Prepare single-use aliquots from your main stock solution
to prevent degradation from temperature fluctuations.

Q4: What solvent should | use to dissolve Ac-YVAD-AOM?

A4: Ac-YVAD-AOM is typically dissolved in dimethyl sulfoxide (DMSO).[1] For peptides that are
difficult to dissolve, sonication may be recommended.[1] Always use high-purity, anhydrous
DMSO to minimize the introduction of water, which can hydrolyze the peptide.

Q5: How can | check if my Ac-YVAD-AOM stock solution is still active?

A5: The most reliable method to verify the activity of your Ac-YVAD-AOM stock is to perform a
functional assay. This typically involves an in vitro caspase-1 activity assay using a
recombinant enzyme and a fluorogenic substrate. A decrease in the inhibitor's ability to block
caspase-1 activity compared to a freshly prepared stock would indicate degradation.

Troubleshooting Guide
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Problem

Possible Cause

Solution

Loss of inhibitory effect in my

experiment.

1. Degradation of Ac-YVAD-
AOM stock: The stock solution
may have lost activity due to
improper storage temperature,
multiple freeze-thaw cycles, or
extended storage time. 2.
Incorrect stock concentration:
Errors in initial weighing or
dilution can lead to a less

effective final concentration.

1. Verify inhibitor activity:
Perform a caspase-1 activity
assay to test the potency of
your current stock solution
against a fresh stock. 2.
Prepare a fresh stock solution:
If degradation is suspected,
prepare a new stock solution
from lyophilized powder.
Ensure accurate weighing and
dilution. 3. Optimize storage:
Store the new stock solution at

-80°C in single-use aliquots.

Precipitate observed in the

stock solution upon thawing.

1. Low solubility at colder
temperatures: The peptide
may have precipitated out of
solution during freezing. 2.
Solvent evaporation: Over
time, especially with frequent
opening of the vial, the solvent
may have evaporated,
increasing the peptide
concentration beyond its

solubility limit.

1. Warm the solution: Gently
warm the vial to room
temperature and vortex or
sonicate briefly to redissolve
the precipitate.[6] 2. Centrifuge
the vial: Before taking an
aliquot, centrifuge the vial
briefly to pellet any
undissolved material. 3.
Prepare fresh stock: If the
precipitate does not redissolve,
it is best to prepare a fresh

stock solution.

Experimental Protocols
Protocol: Preparation and Aliquoting of Ac-YVAD-AOM

Stock Solution

e Warm to Room Temperature: Before opening, allow the vial of lyophilized Ac-YVAD-AOM to

equilibrate to room temperature in a desiccator. This prevents condensation of atmospheric

moisture onto the hygroscopic peptide.[4][6]
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Reconstitution: Using sterile techniques, add the appropriate volume of anhydrous, high-
purity DMSO to the vial to achieve the desired stock concentration (e.g., 10 mM).

Dissolution: Gently vortex or sonicate the vial until the peptide is completely dissolved.[1]

Aliquoting: Immediately dispense the stock solution into single-use, low-protein-binding
microcentrifuge tubes. The volume of each aliquot should be sufficient for a single
experiment to avoid freeze-thaw cycles.

Storage: Store the aliquots at -80°C for long-term storage.

Protocol: Validation of Ac-YVAD-AOM Activity using a
Caspase-1 Inhibition Assay

Assay Components:

o Recombinant human caspase-1

o Caspase-1 substrate (e.g., Ac-WEHD-AFC)

o Assay buffer (e.g., HEPES buffer with DTT and glycerol)
o "Old" Ac-YVAD-AOM stock (to be tested)

o "Fresh" Ac-YVAD-AOM stock (positive control)

o DMSO (vehicle control)

o 96-well black microplate

o Fluorometric plate reader

Assay Procedure: a. Prepare serial dilutions of both the "old" and "fresh” Ac-YVAD-AOM
stocks in assay buffer. b. In the 96-well plate, add the diluted inhibitors to the wells. Include
wells for a vehicle control (DMSO only). c. Add recombinant caspase-1 to all wells and
incubate for 15-30 minutes at 37°C to allow for inhibitor binding. d. Initiate the reaction by
adding the caspase-1 substrate to all wells. e. Immediately measure the fluorescence at the
appropriate excitation and emission wavelengths over time.
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o Data Analysis: a. Calculate the rate of substrate cleavage for each condition. b. Determine
the IC50 (half-maximal inhibitory concentration) for both the "old" and "fresh” inhibitor stocks.
c. A significant increase in the IC50 value for the "old" stock compared to the "fresh" stock
indicates a loss of activity.

Visualizations

Click to download full resolution via product page

Caption: Workflow for preparing and validating Ac-YVAD-AOM stock solutions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Long-term stability of Ac-YVAD-AOM stock solutions at
-20°C.]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15590872#long-term-stability-of-ac-yvad-aom-stock-
solutions-at-20-c]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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